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Compound of Interest

Compound Name: N-Ethylpentylamine

Cat. No.: B099192

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Ethylpentylamine (CAS No.
17839-26-8), a versatile secondary aliphatic amine. It serves as a crucial intermediate and
building block in various fields of organic synthesis, including the development of
pharmaceuticals and agrochemicals.[1][2] This document details its chemical and physical
properties, established synthetic pathways, key chemical reactions, and principal applications,
with a focus on its relevance to drug discovery and development.

Core Properties of N-Ethylpentylamine

N-Ethylpentylamine, also known as N-ethyl-1-pentanamine, is an unsymmetrical secondary
amine, characterized by the presence of two different alkyl groups—an ethyl group and a pentyl
group—attached to a nitrogen atom.[1] This structure imparts specific physical and chemical
properties that are summarized below.

Table 1: Physical and Chemical Properties of N-Ethylpentylamine
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Property Value Reference
CAS Number 17839-26-8 [11[3][4][5]16]
Molecular Formula C7H17N [2131[5]6][71[8]
Molecular Weight 115.22 g/mol [31[61[9]
Boiling Point 118 °Cto 142 °C [21[31[51[71[10]
Melting Point -38 °C (estimate) to -68 °C [2][3][4][7][10]
Density 0.7477 to 0.763 g/mL [21[31[5]
Flash Point 26.8 °C [3][5][7][10]
Vapor Pressure 5.71 mmHg at 25°C [31I51[7]
Refractive Index 1.412t0 1.4122 [B151[71[10]
Solubility Soluble in water and organic

solvents.[2][8]
Appearance Colorless to light yellow liquid.

[2](8]

Table 2: Computed Molecular Descriptors
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Descriptor Value Reference
XLogP3 2 [7]
Hydrogen Bond Donor Count 1 [7]
Hydrogen Bond Acceptor

C)(;untgJ p ! vl
Rotatable Bond Count 5 [61[7]

Exact Mass 115.136099547 Da [61[71[9]
Topological Polar Surface Area 12 A2 [6]119]
Heavy Atom Count 8 [61[7]
Complexity 35.4 [6][7]

Synthesis and Experimental Protocols

The synthesis of N-Ethylpentylamine, as an unsymmetrical secondary amine, is a key focus in
organic chemistry. Common methodologies include the alkylation of primary amines, reductive
amination, and catalytic processes.[1]

Several established pathways are employed for the synthesis of N-Ethylpentylamine and
related unsymmetrical amines:

o Alkylation of Primary Amines: This widely used method involves the reaction of a primary
amine (acting as a nucleophile) with an alkylating agent.[1] For instance, pentylamine can be
reacted with an ethyl halide, such as ethyl chloride, in the presence of a base.[1] The
nitrogen's lone pair attacks the electrophilic carbon of the alkylating agent, forming a new
carbon-nitrogen bond.[1]

o Reductive Amination: This is a prominent method for creating amines.[1] It can be envisioned
as a one-pot cascade process where an aldehyde (pentanal) and an amine (ethylamine) first
form an imine, which is then immediately reduced in the same reaction vessel to yield the
secondary amine.[1]
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o Catalytic Hydrogenation: This is considered an environmentally favorable and atom-
economical route.[1] A patented industrial synthesis involves the reaction of 5-chloro-2-
pentanone with N-ethylethanolamine, followed by hydrogenation of the resulting ketone
intermediate using a Raney nickel catalyst to achieve high yields.[1]

Below is a diagram illustrating the general synthetic pathways to N-Ethylpentylamine.

Industrial Catalytic Process
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Caption: General Synthetic Pathways to N-Ethylpentylamine.

While the general methodologies for synthesizing N-Ethylpentylamine are well-documented in
chemical literature, specific, detailed, step-by-step experimental protocols are often proprietary
or published within patent literature not readily accessible through general searches. The
information provided is based on established chemical principles. Researchers should consult
specialized chemical synthesis databases and patent literature for detailed experimental
procedures.

Chemical Reactivity and Key Reactions

As a secondary amine, N-Ethylpentylamine's reactivity is dominated by the nucleophilic lone
pair of electrons on the nitrogen atom. This allows it to participate in a variety of fundamental
organic reactions.[1]

o Alkylation: It can react with alkyl halides in an SN2 reaction to form a trialkylammonium salt,
which upon deprotonation yields a tertiary amine.[1] Further reaction can lead to the
formation of a quaternary ammonium salt.[1]

e Acylation: It reacts with acylating agents like acid chlorides or acid anhydrides to form N,N-
disubstituted amides.[1][2] This is a nucleophilic acyl substitution reaction where the amine
attacks the electrophilic carbonyl carbon.[1]

» Oxidation: The nitrogen atom is susceptible to oxidation by various oxidizing agents, which
involves an increase in its oxidation state.[1]

The following diagram illustrates the core reactivity of N-Ethylpentylamine.
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Key Reactions

[Alkyl Halide (R'—X)] [Acyl Chloride (R'-COCI)] N-Ethylpentylamine

Oxidation
Tertiary Amine N,N-Disubstituted Amide Oxidized Product

Click to download full resolution via product page

Caption: Core Reactivity of N-Ethylpentylamine.

Applications in Research and Drug Development

N-Ethylpentylamine is a valuable compound with a range of applications across different
industries, demonstrating its importance in modern chemical processes.[3]

e Pharmaceutical Synthesis: It serves as a key intermediate or scaffold in the synthesis of
various pharmaceutical compounds.[1][3] Its simple alkylamine structure makes it a useful
starting point for developing more complex molecules with therapeutic potential, such as
enzyme inhibitors.[1]

o Agrochemicals: In the agrochemical sector, it is used as an intermediate in the synthesis of
certain pesticides.[1][2]

 Industrial Applications: It is also utilized as a solvent in organic synthesis reactions due to its
good solubility properties.[2][8] Additionally, it finds use as a fuel additive and in the
manufacturing of corrosion inhibitors and polymers.[3]

In drug discovery, a "scaffold" is a core chemical structure to which various functional groups
can be attached to create a library of compounds for biological screening.[1] The N-
Ethylpentylamine structure provides a simple and versatile scaffold. Its secondary amine
functionality offers a reactive handle for modification, allowing for the systematic exploration of
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structure-activity relationships (SAR). This approach is crucial for optimizing lead compounds to
improve their efficacy, selectivity, and pharmacokinetic properties.

The logical workflow for utilizing a scaffold like N-Ethylpentylamine in a drug discovery
program is outlined below.

Scaffold Selection
(N-Ethylpentylamine)

Library Synthesis
(Attach diverse functional groups)

i
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(Biological assays)
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Active Compounds
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A
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Caption: Scaffold-Based Drug Discovery Workflow.

Safety and Handling

N-Ethylpentylamine is a chemical that requires careful handling in a laboratory or industrial
setting.

e Hazards: It is described as a substance with a pungent odor.[2] It is a flammable liquid and
vapor.[11][12][13]

o Precautions: Users should avoid inhaling its vapors and prevent contact with skin and eyes.
[2] Standard personal protective equipment (PPE), including safety glasses, gloves, and
protective clothing, should be worn when handling this compound.[2] Work should be
conducted in a well-ventilated area or under a chemical fume hood.[2][11][12]

o First Aid: In case of accidental inhalation, move to a well-ventilated area.[2] If contact with
skin or eyes occurs, the affected area should be rinsed thoroughly with water.[2]

» Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container, away
from heat, sparks, and open flames.[11][12][13]

For comprehensive safety information, always refer to the latest Safety Data Sheet (SDS)
provided by the supplier.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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